Cas no 19068-83-8 ( )

• Product Name: &nbsp
• CAS No: 19068-83-8
• MF: C₁₂H₁₁ClN₂O₂
• MW: 250.680941820145
• CID: 872470
• PubChem ID: 53440777
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-4,6-dimethoxypyrimidine
•  

• Inchi： 1S/C12H11ClN2O2/c1-16-10-7-11(17-2)15-12(14-10)8-3-5-9(13)6-4-8/h3-7H,1-2H3
• InChI Key： OJWCJZRJUADMSE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1N=C(C=C(N=1)OC)OC

Computed Properties

• Exact Mass: 250.0509053g/mol
• Monoisotopic Mass: 250.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 44.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes